Cas no 109232-77-1 (Camellianin A)

• Product Name: Camellianin A
• CAS No: 109232-77-1
• MF: C₂₉H₃₂O₁₅
• MW: 620.5554
• CID: 220314
• PubChem ID: 5487343
• Update Time: 2024-11-03

Camellianin A Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-[[6-O-acetyl-4-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-7-hydroxy-2-(4-hydroxyphenyl)-
• [(2R,3S,4R,5R,6S)-4,5-dihydroxy-6-[7-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-5-yl]oxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]methyl acetate
• 4H-1-Benzopyran-4-one,5-[[6-O-acetyl-4-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-...
• 5-[[6-O-Acetyl-4-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-7-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• camellianin A
• [4,5-Dihydroxy-6-[7-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-5-yl]oxy-3-(3,4,5-trihydroxy-6-methylox
• 4H-1-Benzopyran-4-one, 5-((6-O-acetyl-4-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-7-hydroxy-2-(4-hydroxyphenyl)-
• FT-0775324
• DTXSID60148851
• FS-7196
• HY-N2298
• 109232-77-1
• CS-0019625
• C29H32O15
• [(2R,3S,4R,5R,6S)-4,5-DIHYDROXY-6-{[7-HYDROXY-2-(4-HYDROXYPHENYL)-4-OXOCHROMEN-5-YL]OXY}-3-{[(2S,3R,4R,5R,6S)-3,4,5-TRIHYDROXY-6-METHYLOXAN-2-YL]OXY}OXAN-2-YL]METHYL ACETATE
• AKOS037515240
• camellianinA
• CHEBI:190868
• [(2R,3S,4R,5R,6S)-4,5-Dihydroxy-6-{[7-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-5-yl]oxy}-3-{[(3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-2-yl]methyl acetic acid
• ((2R,3S,4R,5R,6S)-4,5-Dihydroxy-6-((7-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-5-yl)oxy)-3-(((3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxy)oxan-2-yl)methyl acetic acid
• DTXCID4071342
• ((2R,3S,4R,5R,6S)-4,5-dihydroxy-6-(7-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-5-yl)oxy-3-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl)methyl acetate
• DA-62019
• Camellianin A

• Inchi： 1S/C29H32O15/c1-11-22(34)23(35)25(37)28(40-11)44-27-20(10-39-12(2)30)43-29(26(38)24(27)36)42-19-8-15(32)7-18-21(19)16(33)9-17(41-18)13-3-5-14(31)6-4-13/h3-9,11,20,22-29,31-32,34-38H,10H2,1-2H3/t11-,20+,22-,23+,24+,25+,26+,27+,28-,29+/m0/s1
• InChI Key： RHJULGLSOARXMO-YXRGHUGASA-N
• SMILES： O([C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])[C@]1([H])[C@@]([H])(C([H])([H])OC(C([H])([H])[H])=O)O[C@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])OC1=C([H])C(=C([H])C2=C1C(C([H])=C(C1C([H])=C([H])C(=C([H])C=1[H])O[H])O2)=O)O[H]

Computed Properties

• Exact Mass: 620.17400
• Monoisotopic Mass: 620.17412
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 620.6
• XLogP3: -0.8
• Topological Polar Surface Area: 231

Experimental Properties

• Color/Form: Powder
• Density: 1.64±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 923°C at 760 mmHg
• Flash Point: 302.1°C
• Refractive Index: 1.692
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 235.04000
• LogP: -0.52750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Flavonoids